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Compound of Interest

Compound Name:
Allyl 3-aminopiperidine-1-

carboxylate

Cat. No.: B1292699 Get Quote

Technical Support Center: Allyl 3-
aminopiperidine-1-carboxylate
This technical support guide provides detailed information on the stability and optimal storage

conditions for Allyl 3-aminopiperidine-1-carboxylate (CAS: 886363-44-6). The information is

intended for researchers, scientists, and professionals in drug development to ensure the

integrity of the compound throughout their experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for Allyl 3-aminopiperidine-1-
carboxylate?

A1: For long-term stability, it is recommended to store Allyl 3-aminopiperidine-1-carboxylate
at 2-8°C in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).[1][2]

[3] Some suppliers also recommend storage at +4°C.[4] Keeping the compound in a dark place

is also advised to prevent potential degradation from light exposure.[1][2]

Q2: Is this compound sensitive to air or moisture?

A2: Yes, similar aminopiperidine derivatives are known to be sensitive to air and moisture.[1][2]

The primary amine group can react with atmospheric carbon dioxide to form a carbamate salt,
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and the compound can be susceptible to hydrolysis. Therefore, it is crucial to handle the

compound under an inert, dry atmosphere and store it in a desiccated environment.

Q3: What is the expected shelf-life of Allyl 3-aminopiperidine-1-carboxylate?

A3: The shelf-life of the compound is highly dependent on the storage conditions. When stored

as recommended (refrigerated, under inert gas, and protected from light and moisture), the

compound should remain stable for an extended period. However, for critical applications, it is

advisable to re-analyze the material if it has been stored for more than a year or if there are

any visible changes in its appearance.

Q4: Can I store the compound in a solution?

A4: Storing the compound in solution is generally not recommended for long-term storage due

to the potential for solvent-mediated degradation. If you need to prepare a stock solution, it is

best to do so fresh before use. If short-term storage of a solution is necessary, use an

anhydrous, aprotic solvent and store it at low temperatures (-20°C or below) under an inert

atmosphere.
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Problem Potential Cause Recommended Action

Discoloration (e.g., yellowing)
Oxidation of the primary amine

or other impurities.

Handle the compound under

an inert atmosphere. Purify the

material by an appropriate

method if necessary.

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

handling.

Verify the purity of the

compound using analytical

techniques such as NMR or

LC-MS. Ensure that the

compound has been stored

under the recommended

conditions.

Poor reactivity in a subsequent

reaction

Formation of a carbonate salt

on the primary amine due to

exposure to CO2. Hydrolysis of

the allyl carbamate.

Before use, the compound can

be dissolved in an appropriate

solvent and dried over a

suitable drying agent. If

carbonate formation is

suspected, a mild workup with

a non-aqueous base might be

necessary.

Presence of unexpected

byproducts

Instability of the Alloc

(allyloxycarbonyl) protecting

group, which can be cleaved

under certain conditions (e.g.,

in the presence of transition

metals).

Avoid exposing the compound

to transition metal catalysts

unless the removal of the Alloc

group is intended. Ensure all

reaction vessels are clean and

free of metal residues.

Physicochemical and Storage Data
Table 1: Physicochemical Properties of Allyl 3-aminopiperidine-1-carboxylate and Related

Compounds
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Property
Allyl 3-aminopiperidine-1-
carboxylate (Predicted)

(R)-1-Boc-3-
Aminopiperidine
(Experimental/Predicted)

Molecular Formula C₉H₁₆N₂O₂[5][6] C₁₀H₂₀N₂O₂[2][4][7]

Molecular Weight 184.24 g/mol [5][6] 200.28 g/mol [2][3][4]

Boiling Point 271.1±40.0 °C[5] 277.3±33.0 °C (Predicted)[2]

Density 1.078±0.06 g/cm³[5]
1.041±0.06 g/cm³ (Predicted)

[2]

pKa 10.31±0.20[5] 10.35±0.20 (Predicted)[1][2]

Table 2: Recommended Storage Conditions

Parameter Condition Rationale

Temperature 2-8°C[1][2][3] or +4°C[4]
To minimize thermal

degradation.

Atmosphere Inert gas (Argon or Nitrogen)
To prevent oxidation and

reaction with CO₂.[8]

Light Store in a dark place[1][2]
To prevent light-induced

degradation.

Moisture
Keep container tightly closed

in a dry place.[8][9][10]
To prevent hydrolysis.

Experimental Protocols
Protocol 1: General Handling Procedure

Before use, allow the container of Allyl 3-aminopiperidine-1-carboxylate to warm to room

temperature in a desiccator to prevent condensation of moisture onto the compound.

Open the container and handle the compound under a stream of dry inert gas (e.g., in a

glove box or using a Schlenk line).
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Weigh the desired amount of the compound quickly and transfer it to the reaction vessel.

Reseal the container tightly, purge with inert gas, and store it at the recommended

temperature.

Protocol 2: Preparation of a Stock Solution for Immediate Use

Dry all glassware in an oven and cool under a stream of inert gas.

To the reaction vessel containing the weighed Allyl 3-aminopiperidine-1-carboxylate, add

the required volume of anhydrous, aprotic solvent (e.g., dichloromethane, THF) via a syringe.

Stir the solution under an inert atmosphere until the compound is fully dissolved.

Use the freshly prepared solution immediately for the intended reaction.
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Caption: Recommended workflow for handling Allyl 3-aminopiperidine-1-carboxylate.
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Caption: A logical guide for troubleshooting inconsistent experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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